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Introduction

Anabiol, commercially known as Winstrol, is the synthetic anabolic-androgenic steroid (AAS)
Stanozolol.[1][2] Derived from dihydrotestosterone (DHT), it is a 17a-alkylated androstane
steroid.[1] Stanozolol was first synthesized in 1959 and has been used therapeutically for
conditions such as hereditary angioedema.[3][4] It is also one of the most widely known AAS
used for performance enhancement in sports, leading to its classification as a controlled
substance in many countries.[3][5] This guide provides a detailed overview of its chemical
structure, physicochemical properties, analytical methodologies, and mechanism of action.

Chemical Structure and Properties

Stanozolol is an organic heteropentacyclic compound formed from the condensation of the 3-
keto-aldehyde moiety of oxymetholone with hydrazine.[6] It is characterized by a pyrazole ring
fused to the A-ring of the steroid nucleus at the C-2 and C-3 positions, and a methyl group at
the C-17a position.[1] This 17a-alkylation allows for oral bioavailability but also contributes to its
hepatotoxicity.[1]
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Chemical Identifiers

Identifier Value
(1S,2S,10S,13R,14S5,17S,18S)-2,17,18-
trimethyl-6,7-

IUPAC Name ) ]
diazapentacyclo[11.7.0.02,2°,04,8.014,18)icosa-
4(8),5-dien-17-0l[6]

CAS Number 10418-03-8[7]

Molecular Formula

C21H32N20[6]

C[C@]12CC[C@H]3--INVALID-LINK--

SMILES
CC[C@@H]4[C@@]3(CC5=C(C4)NN=C5)C
INChl=1S/C21H32N20/c1-19-11-13-12-22-23-
nch 18(13)10-14(19)4-5-15-16(19)6-8-20(2)17(15)7-
n

9-21(20,3)24/h12,14-17,24H,4-11H2,1-3H3,
(H,22,23)/t14-,15+,16-,17-,19-,20-,21-/m0/s1

hvsicochemical .

Property Value Reference
Molecular Weight 328.5 g/mol [6]
Melting Point 242 °C [71[8]
Practically insoluble in water;
soluble in dimethylformamide;
Solubility slightly soluble in ethanol [7]
(96%); very slightly soluble in
methylene chloride.
pKa (basic) 2.42 (N of pyrazole) [8]
LogP 4.5 [6]

Experimental Protocols

Synthesis of Stanozolol
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A common synthesis route for Stanozolol involves the reaction of a 2-formyl derivative of
mestanolone with hydrazine.[7]

Protocol: Synthesis of Stanozolol
e Formylation of Mestanolone:
o Dissolve 17a-methylandrostan-173-ol-3-one (mestanolone) in dry, freshly distilled pyridine.
o Cautiously add sodium hydride with stirring.
o Cool the mixture to 0°C and add ethyl formate.
o Stir the reaction mixture at 0°C for 75 minutes.

o Add additional ethyl formate and allow the mixture to warm to room temperature, letting it
stand for 24 hours.

o Cool the reaction mixture and cautiously add distilled water.
o Acidify the solution with concentrated hydrochloric acid and stir for 1 hour.

o Collect the resulting yellow crystalline solid (2-hydroxymethylene derivative) by filtration,
wash with distilled water until neutral, and dry in vacuo.[4]

e Cyclization to Stanozolol:
o Dissolve the crude hydroxymethylene compound in absolute ethanol.
o Add hydrazine hydrate and reflux the mixture for 6 hours.

o Treat with charcoal, filter, and concentrate the solution to yield Stanozolol.[4]

Analytical Characterization and Quantification

Several analytical methods are employed for the characterization and quantification of
Stanozolol in various matrices.

3.2.1. High-Performance Liquid Chromatography (HPLC)

© 2026 BenchChem. All rights reserved. 3/12 Tech Support


https://m.chemicalbook.com/ProductChemicalPropertiesCB0247357_EN.htm
https://www.chemicalbook.com/article/-tanozolol-preparation-%20pharmacodynamic-%20mechani-m-%20metaboli-m-%20adver-e%20effect-%20application%20and%20effect%20on%20environment%20-tudie-.htm
https://www.chemicalbook.com/article/-tanozolol-preparation-%20pharmacodynamic-%20mechani-m-%20metaboli-m-%20adver-e%20effect-%20application%20and%20effect%20on%20environment%20-tudie-.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667359?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Objective: To determine the purity of Stanozolol in pharmaceutical formulations.

e Instrumentation: HPLC system with UV detection.

o Stationary Phase: Reversed-phase C18 column.

» Mobile Phase: Methanol-0.05 M aqueous ammonium dihydrogen phosphate (85:15 v/v).
e Flow Rate: 1.0 ml/min.

e Detection: UV at 230 nm.[9]

3.2.2. Thin-Layer Chromatography-Densitometry (TLC-Densitometry)

Objective: Stability-indicating assay for Stanozolol.

Stationary Phase: Precoated silica gel TLC aluminum plates.

Mobile Phase: Petroleum ether:acetone (6:4, v/v).

Detection: Densitometric analysis at Amax 750 nm after staining with phosphomolybdic acid.

Results: Stanozolol exhibits a compact spot at an Rf value of 0.46 + 0.02.[10]
3.2.3. Gas Chromatography-Mass Spectrometry (GC-MS)

o Objective: Detection and quantification of Stanozolol and its metabolites in urine.
e Sample Preparation:

o Solid-phase extraction (SPE) of the urine sample.

o Enzymatic hydrolysis of steroid conjugates.

o Derivatization (e.g., trimethylsilylation).[5]

e Instrumentation: Gas chromatograph coupled to a mass spectrometer.
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o Detection Mode: Selected lon Monitoring (SIM) for target ions of Stanozolol and its
metabolites.[11]

3.2.4. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Objective: Sensitive detection of Stanozolol and its metabolites in biological matrices.

 Instrumentation: LC system coupled to a triple quadrupole mass spectrometer with an
electrospray ionization (ESI) source.

o Stationary Phase: SB C-18 column (2.1 mm, 50 mm, 1.8 um).
e Column Temperature: 45°C.
» Detection Mode: Selective Reaction Monitoring (SRM) of precursor and product ions.[12][13]

Quantitative Data
Analytical Method Validation Data
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Parameter Matrix Method Value Reference
Linear Range Hair LC-MS/MS 0.5 - 400 pg/mg [12]
Urine LC-MS/MS 0.125-25ng/mL  [12]
Serum LC-MS/MS 0.25-100ng/mL  [12]
Water LC-MS/MS 0.5 - 200 pg/mL [13]
Limit of Detection ]
Hair LC-MS/MS 0.125 pg/mg [12]
(LOD)
Urine LC-MS/MS 0.063 ng/mL [12]
Serum LC-MS/MS 0.063 ng/mL [12]
Water LC-MS/MS 0.25 pg/mL [13]
Limit of
Quantification Hair LC-MS/MS 0.5 pg/mg [12]
(LOQ)
Urine LC-MS/MS 0.125 ng/mL [12]
Serum LC-MS/MS 0.25 ng/mL [12]
Pharmaceutical
LC-QTOF-MS 0.1 pg/mL [14]

Formulations

Pharmacokinetic and Biological Data
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Parameter Condition Value Reference

Biological Half-life

Human 9 hours [1]

(oral)
Biological Half-life
) Human 24 hours [1]
(intramuscular)
Concentrations in Rat
(5.0 mg/kg/day for 6 Hair 70.18 + 22.32 pg/mg [15]
days)
Urine 4.34 £ 6.54 ng/mL [15]
Serum 7.75 + 3.58 ng/mL [15]
Effect on HDL- Human (6 mg/day for )

33% reduction [16]
Cholesterol 6 weeks)
Effect on LDL- Human (6 mg/day for ]

29% increase [16]
Cholesterol 6 weeks)

Signaling Pathways and Mechanism of Action

Stanozolol exerts its anabolic effects primarily through its interaction with the androgen
receptor (AR).[17] Although it can have a lower binding affinity for the AR compared to
testosterone in vitro, it is a potent activator of the receptor in vivo.[18]

Androgen Receptor Signaling Pathway

The binding of Stanozolol to the androgen receptor initiates a cascade of cellular events
leading to increased protein synthesis and muscle growth.
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Caption: Stanozolol signaling via the androgen receptor.

Experimental Workflow: Stanozolol Detection in Urine

The following diagram outlines a typical workflow for the detection and confirmation of
Stanozolol and its metabolites in urine for anti-doping purposes.
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Caption: Workflow for Stanozolol detection in urine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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